S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate

• Molecular Formula: C11H6ClFOS2
• Molecular Weight: 272.7 g/mol
• IUPAC Name: S-(4-fluorophenyl) 3-chlorothiophene-2-carbothioate
• InChI: InChI=1S/C11H6ClFOS2/c12-9-5-6-15-10(9)11(14)16-8-3-1-7(13)2-4-8/h1-6H
• InChI Key: MBBBMZRSSNXWRL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1F)SC(=O)C2=C(C=CS2)Cl

Description

S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate is a chemical compound that belongs to the class of thiophene derivatives. It has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science.

Mechanism of Action

The mechanism of action of S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate may reduce inflammation and tumor growth.
Biochemical and Physiological Effects:
S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that it can inhibit the proliferation of cancer cells and induce apoptosis. It has also been reported to reduce the production of pro-inflammatory mediators such as prostaglandins and leukotrienes. In animal studies, it has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits high yield and purity. It also exhibits potent biological activities, making it a useful tool for studying various biological processes. However, it also has some limitations. It may exhibit non-specific effects or toxicity at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate. One direction is to investigate its potential use as an anti-cancer agent. Further studies are needed to elucidate its mechanism of action and to optimize its potency and selectivity. Another direction is to investigate its potential use as an insecticide and herbicide in agrochemicals. Further studies are needed to determine its efficacy and safety in various crop systems. Finally, it may also be useful to investigate its potential use as a building block for the synthesis of novel materials with unique properties.
Conclusion:
S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate is a chemical compound that has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and material science. It exhibits potent biological activities and has several advantages for lab experiments. However, its mechanism of action is not fully understood, and it may exhibit non-specific effects or toxicity at high concentrations. Further studies are needed to optimize its potency and selectivity and to determine its efficacy and safety in various applications.

Synthesis Methods

The synthesis of S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate involves the reaction between 4-fluoroaniline and 3-chloro-2-thiophenecarbothioic acid. The reaction is catalyzed by a base such as triethylamine or sodium hydroxide. The resulting product is purified by recrystallization to obtain a pure compound with high yield and purity.

Scientific Research Applications

S-(4-fluorophenyl) 3-chloro-2-thiophenecarbothioate has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anti-tumor, anti-inflammatory, and anti-bacterial activities. It has also been studied for its potential use as an insecticide and herbicide in agrochemicals. In material science, it has been investigated for its potential use as a building block for the synthesis of novel materials with unique properties.